Cas no 478511-06-7 (Thymidine-3'-13C)

• Product name: Thymidine-3'-13C
• CAS No: 478511-06-7
• MF: C₁₀H₁₄N₂O₅
• MW: 243.221217632294
• CID: 328644

Thymidine-3'-13C Chemical and Physical Properties

Names and Identifiers

• Thymidine-3'-13C (9CI)
• [3'-13C]THYMIDINE
• ThyMidine-3'-13C
• Thymidine-3'-13C

• Inchi： InChI=1S/C10H14N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)/t6-,7+,8+/m0/s1/i6+1
• InChI Key： IQFYYKKMVGJFEH-HJYJAITLSA-N
• SMILES： OC[C@H]1O[C@@H](N2C=C(C)C(=O)NC2=O)C[13C@@H]1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on Thymidine-3'-13C

Thymidine-3'-13C: A Comprehensive Overview in Modern Chemical and Biological Research

Thymidine, a fundamental nucleoside component of DNA, plays a pivotal role in various biological processes. Among its derivatives, Thymidine-3'-13C stands out due to its unique isotope labeling, which has garnered significant attention in recent years. This compound, identified by its CAS number 478511-06-7, is a carbon-13 labeled version of thymidine, where the third carbon atom of the ribose sugar is replaced by the stable isotope. The introduction of such isotopic labeling has opened new avenues in biochemical and pharmaceutical research, particularly in studying metabolic pathways and drug development.

The use of 13C-labeled compounds like Thymidine-3'-13C has become increasingly prevalent in nuclear magnetic resonance (NMR) spectroscopy, enabling researchers to trace metabolic fluxes with high precision. This capability is particularly valuable in understanding the mechanisms of nucleotide biosynthesis and degradation. Recent studies have demonstrated that Thymidine-3'-13C can be employed to investigate the impact of nucleotide analogs on cellular metabolism, providing insights into potential therapeutic targets for various diseases.

In the realm of drug discovery, Thymidine-3'-13C has been utilized as a tool for studying the pharmacokinetics and pharmacodynamics of nucleoside-based drugs. For instance, researchers have employed this labeled compound to monitor the incorporation of nucleoside analogs into DNA and RNA, thereby assessing their efficacy and potential side effects. The ability to track these analogs with high sensitivity has significantly enhanced our understanding of drug metabolism and interactions.

Moreover, the application of Thymidine-3'-13C extends to the field of cancer research. Nucleoside analogs are widely used as chemotherapeutic agents due to their ability to interfere with DNA replication and repair. By incorporating 13C-labeled thymidine, researchers can non-invasively monitor the response of tumors to these drugs using positron emission tomography (PET) imaging. This approach has shown promise in personalizing cancer treatments by providing real-time feedback on drug efficacy.

The synthesis of Thymidine-3'-13C involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as isotopic exchange reactions and chiral catalysis have been employed to achieve this labeling with minimal isotopic contamination. These synthetic advancements have not only improved the availability of Thymidine-3'-13C but also paved the way for its widespread adoption in research settings.

Recent breakthroughs in metabolomics have further highlighted the importance of Thymidine-3'-13C. By integrating this labeled compound into metabolomics studies, researchers can gain a deeper understanding of how nucleotide metabolism is altered in various pathological conditions. This information is crucial for developing targeted therapies that modulate nucleotide biosynthesis or degradation pathways.

The versatility of Thymidine-3'-13C also extends to agricultural research. Nucleotides are essential for plant growth and development, and understanding their metabolic pathways can lead to improved crop yields and stress resistance. Studies using Thymidine-3'-13C have provided valuable insights into how plants regulate nucleotide pools under different environmental conditions, contributing to the development of more resilient agricultural practices.

In conclusion, Thymidine-3'-13C (CAS number 478511-06-7) represents a significant advancement in biochemical and pharmaceutical research. Its unique isotope labeling allows for precise tracking of nucleotide metabolism, offering new opportunities for drug discovery, cancer therapy, and agricultural innovation. As our understanding of molecular biology continues to evolve, compounds like Thymidine-3'-13C will undoubtedly play an integral role in unraveling complex biological processes and developing novel therapeutic strategies.